(1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane
(1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane
Brand Name:
Vulcanchem
CAS No.:
53603-94-4
VCID:
VC0033415
InChI:
InChI=1S/C30H50O/c1-8-21(19(2)3)10-9-20(4)24-11-12-25-23-17-27(31-7)30-18-22(30)13-16-29(30,6)26(23)14-15-28(24,25)5/h9-10,19-27H,8,11-18H2,1-7H3/b10-9+/t20-,21-,22+,23+,24-,25+,26+,27-,28-,29-,30+/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C)C(C)C
Molecular Formula:
C₃₀H₅₀O
Molecular Weight:
426.7 g/mol
(1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane
CAS No.: 53603-94-4
Reference Standards
VCID: VC0033415
Molecular Formula: C₃₀H₅₀O
Molecular Weight: 426.7 g/mol
![(1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane - 53603-94-4](/images/no_structure.jpg)
| CAS No. | 53603-94-4 |
|---|---|
| Product Name | (1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-Ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane |
| Molecular Formula | C₃₀H₅₀O |
| Molecular Weight | 426.7 g/mol |
| IUPAC Name | (1S,2R,5S,7R,8R,10S,11S,14R,15R)-14-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-8-methoxy-2,15-dimethylpentacyclo[8.7.0.02,7.05,7.011,15]heptadecane |
| Standard InChI | InChI=1S/C30H50O/c1-8-21(19(2)3)10-9-20(4)24-11-12-25-23-17-27(31-7)30-18-22(30)13-16-29(30,6)26(23)14-15-28(24,25)5/h9-10,19-27H,8,11-18H2,1-7H3/b10-9+/t20-,21-,22+,23+,24-,25+,26+,27-,28-,29-,30+/m1/s1 |
| Standard InChIKey | AQOBCZGNYIDKIJ-BGMSKQICSA-N |
| Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]45[C@@]3(CC[C@H]4C5)C)OC)C)C(C)C |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C)C(C)C |
| Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C)C(C)C |
| Synonyms | (3β,5α,6β,22E)-6-Methoxy-3,5-cyclostigmast-22-ene; 6β-Methoxy-3α,5-cyclo-5α-stigmast-22-ene |
| PubChem Compound | 11553669 |
| Last Modified | Nov 11 2021 |
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